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CAS No.: 5585-33-1

Cat. No.: B1348958

Get Quote

Abstract
This document provides a detailed guide to the analytical methods for the comprehensive

characterization of 2-Morpholinoaniline (CAS No: 5585-33-1), a key chemical intermediate in

pharmaceutical synthesis.[1] We present a multi-technique approach encompassing

chromatography and spectroscopy to ensure identity, purity, and quality. The protocols herein

are designed for researchers, quality control analysts, and drug development professionals,

offering step-by-step instructions and the scientific rationale behind the methodological choices.

Introduction: The Analytical Imperative for 2-
Morpholinoaniline
2-Morpholinoaniline, with the empirical formula C₁₀H₁₄N₂O, is a substituted aniline featuring a

morpholine moiety.[2] This structural combination makes it a valuable building block in the

synthesis of more complex molecules, including pharmacologically active agents.[1] The purity

and structural integrity of this intermediate are paramount, as any impurities can be carried

through the synthetic pathway, potentially impacting the efficacy, safety, and stability of the final

drug product.
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Therefore, a robust and multi-faceted analytical strategy is not merely a quality control

requirement but a foundational element of successful drug development. This guide moves

beyond simple procedural lists to provide a logical framework for characterization, ensuring that

each method yields reliable and scientifically valid data.

Physicochemical Properties Summary
A baseline understanding of the physical properties of 2-Morpholinoaniline is essential for

proper handling, storage, and the design of analytical methods.

Property Value Source(s)

CAS Number 5585-33-1 ,[2]

Molecular Formula C₁₀H₁₄N₂O ,[2]

Molecular Weight 178.23 g/mol ,[2]

Appearance
Solid; White to Gray to Orange

powder/crystal
,

Melting Point 97-101 °C

The Analytical Workflow: A Strategy for Complete
Characterization
A comprehensive analysis of 2-Morpholinoaniline requires the integration of multiple

orthogonal techniques. Each method provides a unique piece of the puzzle, and together they

create a complete picture of the material's quality. The following workflow illustrates a

systematic approach to characterization.
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Figure 1. Comprehensive Analytical Workflow for 2-Morpholinoaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. chemimpex.com [chemimpex.com]

2. 2-吗啉基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]
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Characterization of 2-Morpholinoaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348958/docs#application-note-comprehensive-
analytical-characterization-of-2-morpholinoaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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